Cas no 1782397-89-0 (7-(piperidin-4-yl)methylquinoline)

• Product Name: 7-(piperidin-4-yl)methylquinoline
• CAS No: 1782397-89-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6414695
• PubChem ID: 84791062
• Update Time: 2025-06-08

7-(piperidin-4-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(piperidin-4-yl)methylquinoline
• 1782397-89-0
• EN300-1759724
• 7-[(piperidin-4-yl)methyl]quinoline

• Inchi： 1S/C15H18N2/c1-2-14-4-3-13(11-15(14)17-7-1)10-12-5-8-16-9-6-12/h1-4,7,11-12,16H,5-6,8-10H2
• InChI Key： UNPHOMUGDHFKSD-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 7-(piperidin-4-yl)methylquinoline

Introduction to 7-(Piperidin-4-yl)methylquinoline (CAS No. 1782397-89-0)

7-(Piperidin-4-yl)methylquinoline, with the CAS number 1782397-89-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The unique structure of 7-(piperidin-4-yl)methylquinoline makes it a promising candidate for various therapeutic applications.

The molecular formula of 7-(piperidin-4-yl)methylquinoline is C₁₆H₁₈N₂, and its molecular weight is approximately 238.32 g/mol. The compound features a quinoline core with a piperidine ring attached via a methyl group at the 7-position. This structural arrangement confers specific chemical and biological properties that are of interest to researchers and pharmaceutical companies.

Recent studies have highlighted the potential of 7-(piperidin-4-yl)methylquinoline in various therapeutic areas. One notable application is in the development of novel antimalarial agents. Malaria remains a significant global health challenge, and the need for new and effective drugs is paramount. Research has shown that compounds with a quinoline scaffold, such as 7-(piperidin-4-yl)methylquinoline, exhibit potent antimalarial activity against both chloroquine-sensitive and resistant strains of Plasmodium falciparum.

In addition to its antimalarial properties, 7-(piperidin-4-yl)methylquinoline has been investigated for its potential as an anticancer agent. Quinoline derivatives have been shown to possess cytotoxic effects on various cancer cell lines, including those resistant to conventional chemotherapy. Studies have demonstrated that 7-(piperidin-4-yl)methylquinoline can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 7-(piperidin-4-yl)methylquinoline have also been evaluated. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development as a therapeutic agent. Its oral bioavailability and stability in physiological conditions are particularly noteworthy.

To further understand the mechanism of action of 7-(piperidin-4-yl)methylquinoline, researchers have conducted detailed molecular studies. These investigations have revealed that the compound interacts with specific protein targets involved in disease pathways. For example, it has been shown to inhibit the activity of certain kinases, which are key enzymes in cellular signaling cascades. This inhibition can lead to the modulation of downstream pathways associated with disease progression.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While early-stage clinical trials for 7-(piperidin-4-yl)methylquinoline-based therapies are still underway, preliminary results are promising. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. The data generated from these trials will provide valuable insights into the potential therapeutic benefits and any potential side effects associated with the use of this compound.

In conclusion, 7-(Piperidin-4-yl)methylquinoline (CAS No. 1782397-89-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antimalarial and anticancer drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.